Cas no 1804954-03-7 (2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid)

• Product Name: 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid
• CAS No: 1804954-03-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5007155
• Update Time: 2025-08-04

2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-2-8(6-13)3-9(4-11(14)15)10(7)5-12/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： SZTXAVLOIAKVSW-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C(C#N)=C(CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid

Comprehensive Overview of 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid (CAS No. 1804954-03-7): Properties, Applications, and Industry Insights

2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid (CAS No. 1804954-03-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN) and a hydroxymethyl moiety (-CH₂OH) attached to a phenylacetic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number (1804954-03-7) ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

Recent studies highlight the role of 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid in developing small-molecule inhibitors and enzyme modulators, particularly in metabolic disorder research. The compound’s polar functional groups enhance solubility, a critical factor for drug formulation—a topic frequently searched in AI-driven drug discovery platforms. Industry trends, such as green chemistry and sustainable synthesis, further amplify interest in this molecule, as researchers explore eco-friendly routes for its production.

From an analytical perspective, 1804954-03-7 exhibits distinct spectroscopic signatures (e.g., NMR and IR spectra), which are pivotal for quality control in GMP-compliant manufacturing. Users often search for "CAS 1804954-03-7 solubility" or "synthesis of 2-Cyano-5-hydroxymethyl phenylacetic acid derivatives," reflecting practical concerns in lab-scale applications. The compound’s melting point and stability under various pH conditions are also frequently queried, underscoring its relevance in formulation science.

In agrochemicals, 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid serves as a precursor for herbicide adjuvants, aligning with the surge in "precision agriculture"-related searches. Its nitrile group offers reactivity for designing crop protection agents, a niche yet expanding market. Regulatory compliance, such as REACH and FDA guidelines, is another hot topic tied to this compound, as manufacturers prioritize safety data sheets (SDS) and patent landscapes.

Emerging applications include its use in material science, where the hydroxymethyl group facilitates polymer cross-linking—addressing queries like "bio-based polymers from nitrile compounds." The compound’s logP value and hydrogen bonding capacity are also critical for computational chemistry models, a trending focus in AI-assisted molecular design.

To summarize, 2-Cyano-5-hydroxymethyl-3-methylphenylacetic acid (CAS No. 1804954-03-7) bridges multiple disciplines, from pharmaceutical intermediates to sustainable agrochemicals. Its structural versatility and alignment with industry pain points—such as solubility optimization and regulatory hurdles—make it a compound of enduring relevance. Future research may explore its catalytic applications or biodegradability, further solidifying its role in next-gen chemical innovation.